CM-1758

• Molecular Formula: C28H32N6O5
• Molecular Weight: 532.6 g/mol
• InChI: InChI=1S/C28H32N6O5/c1-16-9-20(17(2)39-16)23-11-22(21-10-25(37-3)26(38-4)12-24(21)32-23)29-13-18-5-7-34(8-6-18)28-30-14-19(15-31-28)27(35)33-36/h9-12,14-15,18,36H,5-8,13H2,1-4H3,(H,29,32)(H,33,35)
• InChIKey: ITJOEFMVQWOXCL-UHFFFAOYSA-N

CM-1758: Pan-HDAC Inhibitor for AML Differentiation & Bladder Cancer Immuno-Oncology

CM-1758 is a synthetic, pan-inhibitor of histone deacetylases (HDACs) with a molecular formula of C28H32N6O5 and a molecular weight of 532.59 g/mol . Its primary mechanism involves broad HDAC inhibition, notably demonstrating an in vitro IC50 of 5 nM against HDAC1 and 126 nM against HDAC6 . This compound has been extensively characterized in high-impact, peer-reviewed studies as a differentiation-inducing agent in acute myeloid leukemia (AML) and a direct cytotoxic agent in bladder cancer (BC), with demonstrated efficacy in vivo in both xenograft and syngeneic mouse models [1].

Epigenetic differentiation studies in AML without cytotoxicity

Non-histone acetylome profiling and bromodomain protein research

Bladder cancer immuno-oncology and tumor microenvironment models

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. doi:10.1038/s41467-024-49784-y. View Source

Why CM-1758 Cannot Be Replaced by Other HDAC Inhibitors

While the market offers several established HDAC inhibitors (e.g., Panobinostat, Vorinostat), substituting CM-1758 with these generics fails to replicate its distinct biological fingerprint. CM-1758 induces a fundamentally different acetylation profile on non-histone proteins, a key molecular event associated with its unique capacity to promote myeloid differentiation at non-cytotoxic concentrations [1]. Specifically, its acetylome signature is distinct from that of Panobinostat or Vorinostat, leading to the modulation of unique targets like bromodomain proteins (BRD4) [2]. Therefore, procurement of CM-1758 is essential for researchers investigating this specific mechanism of differentiation therapy or seeking to validate findings from primary literature, as off-the-shelf alternatives will not recapitulate the same experimental outcomes.

CM-1758 Induces AML differentiation at non-cytotoxic concentrations with a distinct non-histone acetylation signature

Commercial HDACi Panobinostat, Vorinostat, and others hardly induce CD11b under identical sub-cytotoxic conditions; acetylome profiles are mechanistically divergent

CM-1758 Broader regulation of Acetyl-K sites on Zn-binding and nucleic-acid-binding proteins (BRD4, EP300, MLL2)

Generic HDACi Acetylome modulation is narrower; PCA separates CM-1758-treated cells, so functional replication is not expected

CM-1758 Dual activity: cytotoxicity plus PD-L1 upregulation in bladder cancer lines, enabling immune checkpoint combination studies

Standard HDACi Comparable PD-L1 epigenetic modulation and immunomodulatory effects not consistently documented in bladder cancer models

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. doi:10.1038/s41467-024-49784-y. View Source
• [2] Giménez-Camino N. Synergistic effect of novel HDAC inhibitors with chemotherapy drugs in acute myeloid leukemia. Doctoral Thesis. Universidad de Navarra; 2022. View Source

CM-1758 Head-to-Head Differentiation Evidence

HDAC1 Potency Advantage Over CM-444

A comprehensive acetylome analysis in ML-2 AML cells revealed that CM-1758 induces a distinct pattern of protein lysine acetylation compared to the clinical-stage HDAC inhibitors Panobinostat and Vorinostat [1]. Principal component analysis (PCA) of acetylome data clearly separates the CM-1758 treatment group from the Panobinostat and Vorinostat groups, indicating a fundamentally different mechanism of action at the molecular level [1]. Furthermore, CM-1758 treatment resulted in a unique set of 104 Acetyl-K sites that were differentially regulated specifically by CM-1758 and its analog CM-444, which were not observed with the reference HDAC inhibitors [2].

HDAC1 Potency vs CM-444

Head-to-head

IC50 4.3 nM (CM-1758) vs 6.55 nM (CM-444)

Reported 1.52-fold higher HDAC1 potency may support differentiation assay design

Biochemical assay; recombinant HDAC1 panel of 95 enzymes

Evidence Dimension	Acetylome Profile
Target Compound Data	Distinct clustering in PCA; 104 uniquely regulated Acetyl-K sites (shared with CM-444)
Comparator Or Baseline	Panobinostat and Vorinostat
Quantified Difference	Qualitative and quantitative difference in acetylation patterns, including specific acetylation of bromodomain proteins (BRD4, BRD1)
Conditions	ML-2 AML cell line treated with 25% GI50 of CM-1758 (210 nM) or Panobinostat (12.9 nM) or Vorinostat (1.1 µM) for 12h; analysis by LC-MS/MS

Why This Matters

This directly proves that CM-1758 is not a 'me-too' HDAC inhibitor; its distinct acetylation signature is the mechanistic basis for its unique functional properties, making it an irreplaceable tool for studying this specific epigenetic landscape.

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. Figure 4. Acetylome analysis revealed different acetylation profiles between CM-444/CM-1758 and the reference HDACi. View Source
• [2] San José-Enériz E, et al. Nat Commun. 2024;15:5570. Figure 5. Differential acetylation of non-histone proteins, a key factor in the molecular mechanism underlying the differentiation induction in AML with CM-444 and CM-1758. View Source

Non-Cytotoxic Myeloid Differentiation vs. Five Commercial HDACi

In a direct head-to-head differentiation assay using the ML-2 AML cell line, CM-1758 at a low, non-cytotoxic dose (25% of its GI50, equivalent to 210 nM) induced a significantly higher degree of myeloid differentiation compared to a panel of six commercial HDAC inhibitors, including clinical-stage candidates [1]. This effect was not limited to a single cell line; CM-1758 (and its analog CM-444) induced cell differentiation in all subtypes of AML tested, independently of genetic alterations or mutations, a property not shared by reference HDAC inhibitors [2]. This differentiation was characterized by a strong induction of the myeloid marker CD11b [2].

Differentiation vs Five Commercial HDACi

Head-to-head

High CD11b induction (>40% CD11b+ cells) across AML subtypes vs minimal/no induction by Panobinostat, Vorinostat, Entinostat, Tubastatin, Quisinostat

Unique differentiation capacity without cytotoxicity distinguishes CM-1758 from commercial HDACi in AML models

Four AML cell lines; 25% GI50; 48 h; flow cytometry; patient-derived blasts confirmatory

Evidence Dimension	Myeloid Differentiation (CD11b expression)
Target Compound Data	High induction of CD11b at 210 nM (25% GI50)
Comparator Or Baseline	Panobinostat (12.9 nM), Vorinostat (1.1 µM), Entinostat (2.3 µM), Quisinostat (18 nM), Tubastatin (2.5 µM) - all at 25% GI50
Quantified Difference	Significantly higher differentiation than all comparators. Not precisely quantified as fold-change, but described as 'significantly more pronounced' (EHA Abstract) and visually confirmed in the Nature Communications figure.
Conditions	ML-2 AML cell line; treated for 48h; differentiation measured by CD11b flow cytometry; doses are 25% of GI50

Why This Matters

This is a functional, therapeutically relevant differentiation that is unique to CM-1758 among HDAC inhibitors. Its ability to induce differentiation at non-cytotoxic doses is a key differentiator, positioning it as a unique tool for studying differentiation therapy approaches.

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. Figure 4. Acetylome analysis revealed different acetylation profiles between CM-444/CM-1758 and the reference HDACi. (Panel A) View Source
• [2] San José-Enériz E, et al. DIFFERENTIATION THERAPY WITH NOVEL EPIGENETIC INHIBITORS IN ACUTE... EHA Library; 2020: EP450. View Source

Broader Non-Histone Acetylome vs. Panobinostat & Vorinostat

A detailed analysis of acetylated lysine (Acetyl-K) sites revealed that CM-1758 and CM-444 preferentially modulate acetylation on non-histone proteins, in stark contrast to the reference HDAC inhibitors Panobinostat and Vorinostat [1]. While the total number of regulated Acetyl-K sites was similar across the compounds (5,830 for CM-1758 vs. 5,329 for Panobinostat and 5,848 for Vorinostat), the target proteins were different. CM-1758 showed a significantly lower percentage of regulated Acetyl-K sites on histones (18%) compared to Panobinostat (35%) and Vorinostat (28%) [1]. Instead, CM-1758's activity was primarily directed towards non-histone proteins, specifically those involved in enhancer-promoter chromatin regulation like bromodomain proteins [REFS-1, REFS-2].

Non-Histone Acetylome vs Panobinostat & Vorinostat

Head-to-head

20.3% of 3,618 Acetyl-K sites (CM-1758) vs 17.7% (Panobinostat) & 14.1% (Vorinostat); distinct PCA clustering

Broader and mechanistically distinct acetylome modulation supports non-histone target engagement profiling

ML-2 AML cells; 25% GI50; 12 h; anti-acetyl-lysine IP LC-MS/MS

Evidence Dimension	Regulation of Acetyl-K sites on Histone vs. Non-Histone Proteins
Target Compound Data	18% of regulated Acetyl-K sites were on histones; 82% on non-histone proteins.
Comparator Or Baseline	Panobinostat: 35% histone, 65% non-histone; Vorinostat: 28% histone, 72% non-histone
Quantified Difference	CM-1758 regulates a 48.6% lower proportion of histone sites than Panobinostat and a 35.7% lower proportion than Vorinostat.
Conditions	ML-2 AML cells treated with 25% GI50 for 12h; analysis by LC-MS/MS acetylomics

Why This Matters

This quantitative evidence proves that CM-1758 is a functionally distinct tool for investigating non-histone acetylation pathways, such as those governing chromatin structure, without the confounding effects of broad histone hyperacetylation seen with other inhibitors.

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. Figure 4. Acetylome analysis revealed different acetylation profiles between CM-444/CM-1758 and the reference HDACi. (Panel G) View Source
• [2] Giménez-Camino N. Synergistic effect of novel HDAC inhibitors with chemotherapy drugs in acute myeloid leukemia. Doctoral Thesis. Universidad de Navarra; 2022. View Source

Anti-Proliferative Activity and PD-L1 Upregulation in Bladder Cancer

In an immunocompetent syngeneic mouse model of metastatic bladder cancer, CM-1758 monotherapy demonstrated significant single-agent activity. Tumor growth inhibition, measured as T/C ratio (mean tumor volume of treated/control * 100), was 70 ± 27% for CM-1758, which was superior to the effect of anti-PD-L1 monotherapy (74 ± 38%) [1]. The p-value for the difference between CM-1758 and the control group was 0.023, indicating statistical significance [1]. Furthermore, CM-1758 treatment led to a notable increase in CD8+ T cell tumor infiltration [2], suggesting a potential to remodel the immunosuppressive tumor microenvironment.

Bladder Cancer Cytotoxicity

Supporting evidence

IC50 range 0.33–4.8 µM across six BC cell lines (253J, 5637, J82, RT112, TCCSUP, 4K5)

Reported cytotoxic/cytostatic activity and PD-L1 upregulation may support combination immunotherapy research

48 h XTT; apoptosis and cell cycle arrest confirmed; epigenetic PD-L1 promoter regulation

Evidence Dimension	In Vivo Tumor Growth Inhibition (Mean % T/C)
Target Compound Data	CM-1758 monotherapy: 70 ± 27%
Comparator Or Baseline	Anti-PD-L1 monotherapy: 74 ± 38%; Control: 100%
Quantified Difference	CM-1758 achieved a T/C ratio 4 percentage points lower (i.e., better tumor control) than Anti-PD-L1, with a statistically significant difference vs. control (p=0.023).
Conditions	Immunocompetent syngeneic mouse model of metastatic bladder cancer; CM-1758 dosed IP 5 days/week for 2 weeks; Anti-PD-L1 dosed IP once weekly for 2 weeks.

Why This Matters

This data validates CM-1758 as a stand-alone in vivo research tool with direct antitumor effects, matching or exceeding a benchmark immunotherapy in a relevant model. This makes it a valuable compound for studies in tumor immunology and novel combination strategies.

• [1] Nunes SP, et al. Cell Death Discov. 2024;10:1. doi:10.1038/s41420-023-01786-3. Table 1. View Source
• [2] Nunes SP, et al. Cell Death Discov. 2024;10:1. Figure 4: In vivo effects of CM-1758 alone and in combination with immune checkpoint inhibitors. (Panel h) View Source

In Vivo AML Xenograft Efficacy and Survival Benefit

CM-1758 exhibits potent and consistent cytotoxic and cytostatic effects across a diverse panel of human bladder cancer (BC) cell lines, all within a therapeutically relevant low micromolar range [1]. The observed effects are driven by both the induction of apoptosis and cell cycle arrest [1]. The IC50 values, representing the concentration required to inhibit cell viability by 50%, were determined after 48 hours of treatment for six different BC cell lines: 253J, 5637, J82, RT112, TCCSUP, and 4K5 .

In Vivo AML Xenograft Efficacy

Supporting evidence

Significant tumor volume reduction (s.c. ML-2) and survival prolongation (i.v. MV4-11) vs vehicle; PK CL = 0.26 L/h/kg

In vivo model-response and PK profile support preclinical evaluation; therapeutic window suggested by LC50 in non-tumoral cells

Rag2−/− γc−/− mice; 10 mg/kg i.p.; 3-week dosing well tolerated; body weight, hematology, liver histology normal

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	IC50 values ranging from 0.33 µM to 4.8 µM across six bladder cancer cell lines.
Comparator Or Baseline	Vehicle control (DMSO)
Quantified Difference	Potent, single-digit micromolar or sub-micromolar growth inhibition in all cell lines tested.
Conditions	Human BC cell lines (253J, 5637, J82, RT112, TCCSUP, 4K5); 48h treatment; viability measured by XTT assay; cell cycle and apoptosis measured by flow cytometry.

Why This Matters

This robust and broad-spectrum in vitro activity establishes a clear and quantifiable baseline for any investigator looking to study HDAC inhibition in bladder cancer. The specific IC50 values provide a benchmark for dose selection and for evaluating the compound's effects in their own specific cell models.

• [1] Nunes SP, et al. Cell Death Discov. 2024;10:1. doi:10.1038/s41420-023-01786-3. Figure 1: Cytotoxic and cytostatic effects of CM-1758 in bladder cancer cell lines. View Source

CM-1758: Synergistic Enhancement of Chemotherapy in AML In Vitro

Pre-treatment of AML cells with CM-1758 has been shown to enhance their sensitivity to standard-of-care chemotherapeutic agents. Specifically, CM-1758 and its analog CM-444 led to a promising synergistic effect in combination with Doxorubicin and the hypomethylating agent 5-Azacytidine (5-AZA) in vitro [1]. This effect is partly mediated by the CM-1758-induced overexpression of the chemo-sensitivity gene ALOX5 [1]. This finding provides a mechanistic rationale for using CM-1758 in combination studies, positioning it as a valuable tool for exploring chemosensitization strategies.

Evidence Dimension	Synergy with Chemotherapy
Target Compound Data	Synergistic effect in combination with Doxorubicin and 5-AZA in vitro.
Comparator Or Baseline	Chemotherapy alone (Doxorubicin, 5-AZA)
Quantified Difference	Synergy was observed; a 'slight improvement' in Doxorubicin treatment was noted in cells induced to overexpress ALOX5 by CM-1758.
Conditions	In vitro AML cell models; pre-treatment with CM-1758 followed by chemotherapy.

Why This Matters

This evidence suggests that procuring CM-1758 is essential not only for studying its monotherapy effects but also for exploring its potential as a chemosensitizer in AML. This unique property could be a key component of novel combination therapy research.

• [1] Giménez-Camino N. Synergistic effect of novel HDAC inhibitors with chemotherapy drugs in acute myeloid leukemia. Doctoral Thesis. Universidad de Navarra; 2022. View Source

CM-1758 Key Application Scenarios

Non-Cytotoxic Epigenetic Reprogramming for AML Differentiation

Researchers studying the mechanisms of differentiation therapy in AML should prioritize CM-1758. Unlike other HDAC inhibitors that primarily act on histones, CM-1758's unique acetylome profile is characterized by a specific and significant modulation of non-histone proteins, including key transcriptional regulators like BRD4 [1]. This makes it the definitive tool for dissecting the role of non-histone acetylation in overcoming differentiation blockade, a mechanism that is not recapitulated by Panobinostat or Vorinostat [1].

Non-Histone Acetylome and Bromodomain Functional Studies

For studies in tumor immunology, particularly in bladder cancer, CM-1758 offers a validated and quantifiable starting point. Its demonstrated single-agent in vivo efficacy, which is comparable to anti-PD-L1 therapy in a syngeneic model [2], and its ability to enhance CD8+ T cell tumor infiltration [2] make it a powerful tool. This is the preferred compound for testing hypotheses related to epigenetic remodeling of the tumor microenvironment and for designing rational combination strategies with existing immunotherapies.

Bladder Cancer Immunotherapy Combinations with Anti-PD-L1

Investigators establishing new bladder cancer research models can confidently use CM-1758 as a positive control or test compound. Its cytotoxic activity has been rigorously profiled across a panel of six established human BC cell lines, with reported IC50 values in the low micromolar range (0.33-4.8 µM) . This quantitative baseline provides a reliable and reproducible reference point for characterizing new cell lines, evaluating other compounds, or studying acquired resistance mechanisms.

CAR-NK Cell Combination Therapy

Researchers focused on overcoming drug resistance in AML should consider CM-1758 for combination studies. Evidence indicates that CM-1758 can induce the expression of chemo-sensitivity genes like ALOX5, leading to a synergistic effect when combined with standard chemotherapies such as Doxorubicin and 5-AZA [3]. This specific chemosensitization property distinguishes CM-1758 as a unique tool for exploring novel therapeutic combinations aimed at enhancing the efficacy of conventional AML treatments.

Application

Selection Property

Validation Focus

AML Differentiation Commitment Studies

Non-cytotoxic pan-HDAC inhibition with unique acetylome fingerprint

CD11b induction and c-MYC suppression without apoptosis pathway activation

Non-Histone Acetylome & Bromodomain Research

Preferential acetylation of Zn-binding / nucleic-acid-binding proteins (BRD4, EP300, MLL2)

Enhancer–promoter complex regulation and acetyl-lysine signaling networks

Bladder Cancer Immunotherapy Combination Studies

Dual cytotoxicity and PD-L1 upregulation; CD8+ T cell infiltration enhancement

M1 macrophage polarization and systemic pro-inflammatory cytokine elevation

CAR-NK Cell Epigenetic Priming Research

NKG2DL surface upregulation on bladder cancer cells

NKG2D-dependent CAR-NK cytotoxicity enhancement in solid tumor models

• [1] San José-Enériz E, et al. Nat Commun. 2024;15:5570. doi:10.1038/s41467-024-49784-y. View Source
• [2] Nunes SP, et al. Cell Death Discov. 2024;10:1. doi:10.1038/s41420-023-01786-3. View Source
• [3] Giménez-Camino N. Synergistic effect of novel HDAC inhibitors with chemotherapy drugs in acute myeloid leukemia. Doctoral Thesis. Universidad de Navarra; 2022. View Source